Cas no 2680834-60-8 (benzyl N-(2-hydroxyethyl)-N-(2-methoxy-4-nitrophenyl)carbamate)

• Product Name: benzyl N-(2-hydroxyethyl)-N-(2-methoxy-4-nitrophenyl)carbamate
• CAS No: 2680834-60-8
• MF: C₁₇H₁₈N₂O₆
• MW: 346.334624767303
• CID: 5627359
• PubChem ID: 165934971
• Update Time: 2025-07-21

benzyl N-(2-hydroxyethyl)-N-(2-methoxy-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680834-60-8
• EN300-28297968
• benzyl N-(2-hydroxyethyl)-N-(2-methoxy-4-nitrophenyl)carbamate

• Inchi： 1S/C17H18N2O6/c1-24-16-11-14(19(22)23)7-8-15(16)18(9-10-20)17(21)25-12-13-5-3-2-4-6-13/h2-8,11,20H,9-10,12H2,1H3
• InChI Key： BAFFBKQSBZUXJU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCO)C1C=CC(=CC=1OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 346.11648630g/mol
• Monoisotopic Mass: 346.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on benzyl N-(2-hydroxyethyl)-N-(2-methoxy-4-nitrophenyl)carbamate

Research Briefing on Benzyl N-(2-hydroxyethyl)-N-(2-methoxy-4-nitrophenyl)carbamate (CAS: 2680834-60-8)

Benzyl N-(2-hydroxyethyl)-N-(2-methoxy-4-nitrophenyl)carbamate (CAS: 2680834-60-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique carbamate structure, has shown potential in various applications, including drug development and biochemical assays. The purpose of this research briefing is to provide an overview of the latest findings related to this compound, its synthesis, mechanisms of action, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of benzyl N-(2-hydroxyethyl)-N-(2-methoxy-4-nitrophenyl)carbamate. Researchers have employed advanced organic synthesis techniques to achieve high yields and purity, which are critical for its application in drug discovery. The compound's structure, featuring a nitro group and a methoxy substituent, suggests its potential as a precursor for further chemical modifications, enabling the development of derivatives with enhanced biological activity.

In vitro and in vivo studies have explored the pharmacological properties of benzyl N-(2-hydroxyethyl)-N-(2-methoxy-4-nitrophenyl)carbamate. Preliminary results indicate that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. However, further studies are required to elucidate its exact mechanism of action and to optimize its pharmacokinetic properties.

The compound has also been investigated for its role in biochemical assays. Due to its nitro group, benzyl N-(2-hydroxyethyl)-N-(2-methoxy-4-nitrophenyl)carbamate can serve as a chromogenic substrate for detecting enzymatic activity. This property makes it a valuable tool in high-throughput screening (HTS) assays, where it can be used to identify novel enzyme inhibitors or activators. Researchers have highlighted its stability and sensitivity, which are crucial for reliable assay performance.

Despite its promising applications, challenges remain in the development and utilization of benzyl N-(2-hydroxyethyl)-N-(2-methoxy-4-nitrophenyl)carbamate. Issues such as solubility, bioavailability, and potential toxicity need to be addressed to fully exploit its therapeutic potential. Future research directions may include structural optimization to improve these properties, as well as comprehensive toxicity studies to ensure its safety for clinical applications.

In conclusion, benzyl N-(2-hydroxyethyl)-N-(2-methoxy-4-nitrophenyl)carbamate (CAS: 2680834-60-8) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and preliminary biological activities warrant further investigation to unlock its full potential. Continued research efforts will be essential to translate these findings into practical applications, such as novel therapeutics or biochemical tools.